14-18-6

Leucine enkephalin

• CAS RN:
• 14-18-6

• Formula:
• C28H37N5O7

• InChI:
• InChI=1S/C28H37N5O7/c1-17(2)12-23(28(39)40)33-27(38)22(14-18-6-4-3-5-7-18)32-25(36)16-30-24(35)15-31-26(37)21(29)13-19-8-10-20(34)11-9-19/h3-11,17,21-23,34H,12-16,29H2,1-2H3,(H,30,35)(H,31,37)(H,32,36)(H,33,38)(H,39,40)/t21-,22-,23-/m0/s1

• InChIKey:
• URLZCHNOLZSCCA-VABKMULXSA-N

• Leu-enkephalin is a pentapeptide comprising L-tyrosine, glycine, glycine, L-phenylalanine and L-leucine residues joined in sequence by peptide linkages. It is an endogenous opioid peptide produced in vertebrate species, including rodents, primates and humans that results from decomposition of proenkephalin or dynorphin and exhibits antinociceptive properties. It has a role as a delta-opioid receptor agonist, a mu-opioid receptor agonist, a neurotransmitter, an analgesic, a human metabolite and a rat metabolite. It derives from a L-tyrosine, a glycine, a L-phenylalanine and a L-leucine.
  One of the endogenous pentapeptides with morphine-like activity. It differs from MET-ENKEPHALIN in the LEUCINE at position 5. Its first four amino acid sequence is identical to the tetrapeptide sequence at the N-terminal of BETA-ENDORPHIN.

Ethyl nicotinate

In Stock

• CAS RN:
• 614-18-6

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-2-11-8(10)7-4-3-5-9-6-7/h3-6H,2H2,1H3

• InChIKey:
• XBLVHTDFJBKJLG-UHFFFAOYSA-N

• Ethyl nicotinate, also known as mucotherm, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Ethyl nicotinate is soluble (in water) and a strong basic compound (based on its pKa). Ethyl nicotinate exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, ethyl nicotinate can be found in sweet orange. This makes ethyl nicotinate a potential biomarker for the consumption of this food product.

Adenosine 5'-diphosphoribose sodium salt

In Stock

• CAS RN:
• 68414-18-6

• Formula:
• C15H23N5NaO14P2

• InChI:
• InChI=1S/C15H23N5O14P2.Na/c16-13-9-14(18-4-17-13)20(5-19-9)15-12(26)11(25)8(33-15)3-32-36(29,30)34-35(27,28)31-2-7(23)10(24)6(22)1-21;/h1,4-8,10-12,15,22-26H,2-3H2,(H,27,28)(H,29,30)(H2,16,17,18);

• InChIKey:
• LVIWKNSMPKNKBI-UHFFFAOYSA-N

• Adenosine 5'-diphosphoribose sodium salt is a useful research compound. Its molecular formula is C15H23N5NaO14P2 and its molecular weight is 582.31 g/mol. The purity is usually 95%.

1,1,1,5,5,5-Hexafluoropentane-2,4-dione;neodymium

In Stock

• CAS RN:
• 47814-18-6

• Formula:
• C15H6F18NdO6

• InChI:
• InChI=1S/3C5H2F6O2.Nd/c3*6-4(7,8)2(12)1-3(13)5(9,10)11;/h3*1H2;

• InChIKey:
• JYDNCQZPYLAOFO-UHFFFAOYSA-N

• 1,1,1,5,5,5-Hexafluoropentane-2,4-dione;neodymium is a useful research compound. Its molecular formula is C15H6F18NdO6 and its molecular weight is 768.42 g/mol. The purity is usually 95%.

N-(9beta-D-2'-Deoxyribofuranosylpurin-6-yl)glycinamide

• CAS RN:
• 89014-18-6

• Formula:
• C12H16N6O4

• InChI:
• InChI=1S/C12H16N6O4/c13-8(21)2-14-11-10-12(16-4-15-11)18(5-17-10)9-1-6(20)7(3-19)22-9/h4-7,9,19-20H,1-3H2,(H2,13,21)(H,14,15,16)/t6-,7+,9+/m0/s1

• InChIKey:
• BLGGLLGDRXGJJC-LKEWCRSYSA-N

• N(6)-carbamoylmethyl-2'-deoxyadenosine is a nucleoside analogue that is adenosine in which one of the exocyclic amino hydrogens is replaced by a carbamoylmethyl group. It has a role as a Mycoplasma genitalium metabolite. It is a glycine derivative, an amino acid amide, a nucleoside analogue and a monocarboxylic acid amide. It derives from an adenine.

4-Methoxy-1,2-thiazinane 1,1-dioxide

In Stock

• CAS RN:
• 291514-18-6

• Formula:
• C5H11NO3S

• InChI:
• InChI=1S/C5H11NO3S/c1-9-5-2-3-10(7,8)6-4-5/h5-6H,2-4H2,1H3

• InChIKey:
• AMLIXPDGKIFUPY-UHFFFAOYSA-N

• 4-Methoxy-1,2-thiazinane 1,1-dioxide is a useful research compound. Its molecular formula is C5H11NO3S and its molecular weight is 165.21. The purity is usually 95%.

2-(acetylamino)-N-[3-(dimethylamino)propyl]benzamide

In Stock

• CAS RN:
• 348614-18-6

• Formula:
• C14H21N3O2

• InChI:
• InChI=1S/C14H21N3O2/c1-11(18)16-13-8-5-4-7-12(13)14(19)15-9-6-10-17(2)3/h4-5,7-8H,6,9-10H2,1-3H3,(H,15,19)(H,16,18)

• InChIKey:
• SOOFOQFJLQQWFX-UHFFFAOYSA-N

• 2-(acetylamino)-N-[3-(dimethylamino)propyl]benzamide is a useful research compound. Its molecular formula is C14H21N3O2 and its molecular weight is 263.341. The purity is usually 95%.

Ethyl 2-(3-chloro-4-fluorophenyl)-2,2-difluoroacetate

In Stock

• CAS RN:
• 1027514-18-6

• Formula:
• C10H8ClF3O2

• InChI:
• InChI=1S/C10H8ClF3O2/c1-2-16-9(15)10(13,14)6-3-4-8(12)7(11)5-6/h3-5H,2H2,1H3

• InChIKey:
• ANXWAYKMMWYYFN-UHFFFAOYSA-N

• Ethyl 2-(3-chloro-4-fluorophenyl)-2,2-difluoroacetate is a useful research compound. Its molecular formula is C10H8ClF3O2 and its molecular weight is 252.62. The purity is usually 95%.

2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1797214-18-6

• Formula:
• C14H18N2O3S

• InChI:
• InChI=1S/C14H18N2O3S/c1-9-12(10(2)19-16-9)6-14(17)15-7-13(18-3)11-4-5-20-8-11/h4-5,8,13H,6-7H2,1-3H3,(H,15,17)

• InChIKey:
• AZBYPROQTSJZKJ-UHFFFAOYSA-N

• 2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C14H18N2O3S and its molecular weight is 294.37. The purity is usually 95%.

2-methyl-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797614-18-6

• Formula:
• C18H15NO2S2

• InChI:
• InChI=1S/C18H15NO2S2/c1-12-4-2-3-5-15(12)18(21)19-10-14-6-7-16(23-14)17(20)13-8-9-22-11-13/h2-9,11H,10H2,1H3,(H,19,21)

• InChIKey:
• BZCZYXNJFPJRMV-UHFFFAOYSA-N

• 2-methyl-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H15NO2S2 and its molecular weight is 341.44. The purity is usually 95%.

3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

In Stock

• CAS RN:
• 2549014-18-6

• Formula:
• C18H22N8O

• InChI:
• InChI=1S/C18H22N8O/c1-14-12-16(23-18(22-14)26-8-10-27-11-9-26)24-4-6-25(7-5-24)17-15(13-19)20-2-3-21-17/h2-3,12H,4-11H2,1H3

• InChIKey:
• FXUATLYWYFHXIT-UHFFFAOYSA-N

• 3-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C18H22N8O and its molecular weight is 366.4 g/mol. The purity is usually 95%.

4-iodo-1H-pyrrole-2-carbohydrazide

In Stock

• CAS RN:
• 1048914-18-6

• Formula:
• C5H6IN3O

• InChI:
• InChI=1S/C5H6IN3O/c6-3-1-4(8-2-3)5(10)9-7/h1-2,8H,7H2,(H,9,10)

• InChIKey:
• PPHKIIUANOYQMC-UHFFFAOYSA-N

• 4-iodo-1H-pyrrole-2-carbohydrazide is a useful research compound. Its molecular formula is C5H6IN3O and its molecular weight is 251.03 g/mol. The purity is usually 95%.

4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-sulfonamide

In Stock

• CAS RN:
• 1909314-18-6

• Formula:
• C5H8N2O2S3

• InChI:
• InChI=1S/C5H8N2O2S3/c1-3-4(12(6,8)9)11-5(7-3)10-2/h1-2H3,(H2,6,8,9)

• InChIKey:
• AMKIBNQHSYUIEL-UHFFFAOYSA-N

• 4-Methyl-2-(methylsulfanyl)-1,3-thiazole-5-sulfonamide is a useful research compound. Its molecular formula is C5H8N2O2S3 and its molecular weight is 224.31. The purity is usually 95%.

2-Bromo-3-(2-methoxyethenyl)pyridine

• CAS RN:
• 1158614-18-6; 1884203-32-0

• Formula:
• C8H8BrNO

• InChI:
• InChI=1S/C8H8BrNO/c1-11-6-4-7-3-2-5-10-8(7)9/h2-6H,1H3/b6-4+

• InChIKey:
• KUNAEAAAKMZQGY-GQCTYLIASA-N

• 2-Bromo-3-(2-methoxyethenyl)pyridine is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.062. The purity is usually 95%.